Cas no 2877762-74-6 (1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane)

1-(5-Bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane is a specialized heterocyclic compound featuring a pyrimidine core substituted with bromo and methoxy groups, coupled with a diazepane ring functionalized by a cyclopropanecarbonyl moiety. This structure imparts unique reactivity and selectivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromo and methoxy substituents enhance its utility in cross-coupling reactions, while the diazepane scaffold offers conformational flexibility for binding interactions. The cyclopropanecarbonyl group further contributes to steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in targeted applications, particularly in the development of bioactive molecules.
1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane structure
2877762-74-6 structure
Product Name:1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane
CAS No:2877762-74-6
MF:C14H19BrN4O2
MW:355.230262041092
CID:5309595
PubChem ID:165432050
Update Time:2025-05-21

1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • F6802-6802
    • AKOS040878732
    • 1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane
    • 2877762-74-6
    • [4-(5-Bromo-4-methoxy-2-pyrimidinyl)hexahydro-1H-1,4-diazepin-1-yl]cyclopropylmethanone
    • Inchi: 1S/C14H19BrN4O2/c1-21-12-11(15)9-16-14(17-12)19-6-2-5-18(7-8-19)13(20)10-3-4-10/h9-10H,2-8H2,1H3
    • InChI Key: OSVVDLXPNXZNDF-UHFFFAOYSA-N
    • SMILES: C(N1CCCN(C2=NC=C(Br)C(OC)=N2)CC1)(C1CC1)=O

Computed Properties

  • Exact Mass: 354.06914g/mol
  • Monoisotopic Mass: 354.06914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.494±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 540.1±60.0 °C(Predicted)
  • pka: 5.02±0.49(Predicted)

1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane Pricemore >>

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Additional information on 1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane

1-(5-Bromo-4-Methoxypyrimidin-2-Yl)-4-Cyclopropanecarbonyl-1,4-Diazepane: A Comprehensive Overview

The compound 1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane (CAS No: 2877762-74-6) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a diazepane framework, making it a promising candidate for drug development and advanced material synthesis.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the 5-bromo-4-methoxypyrimidin-2-yl group in this compound suggests potential applications in kinase inhibition, a critical area in cancer therapy. The bromine substituent at position 5 and the methoxy group at position 4 contribute to the molecule's electronic properties, enhancing its bioavailability and selectivity.

The 1,4-diazepane ring system is another key feature of this compound. Diazepanes are known for their stability and flexibility, making them ideal for incorporating into larger molecular frameworks. The substitution at position 4 with a cyclopropanecarbonyl group introduces additional strain and reactivity, which can be exploited in designing molecules with specific pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have reported that the cyclopropane ring can act as a rigidifying element, enhancing the molecule's structural integrity while maintaining its flexibility for biological interactions.

In terms of applications, this compound has shown promise in preclinical studies as a potential inhibitor of protein kinases involved in cellular signaling pathways. Its ability to modulate these pathways makes it a valuable tool in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Moreover, the 1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane has been investigated for its potential in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its unique electronic properties and structural versatility make it a candidate for applications in electronics and optoelectronics.

Despite its promising properties, further research is required to fully understand its pharmacokinetics, toxicity profile, and long-term effects on biological systems. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound.

In conclusion, 1-(5-bromo-4-methoxypyrimidin-2-yl)-4-cyclopropanecarbonyl-1,4-diazepane represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structure-based properties and recent research findings underscore its significance as a valuable asset in modern scientific research.

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